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Compound of Interest

Compound Name: Ethyl 2-chloro-5-formylbenzoate

Cat. No.: B15259827

Get Quote

Executive Summary
Ethyl 2-chloro-5-formylbenzoate (CAS: 1008772-26-4) is a critical pharmacophore and

intermediate in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other

bioactive heterocyclic compounds.[1] Its scale-up presents specific challenges, primarily

regarding the regioselective oxidation of the C5-methyl group in the presence of the ortho-

chloro and ester functionalities.[1]

This Application Note provides a robust, scalable protocol for the synthesis of Ethyl 2-chloro-
5-formylbenzoate starting from Ethyl 2-chloro-5-methylbenzoate. We prioritize a Wohl-Ziegler

radical bromination followed by hydrolysis/oxidation, a pathway selected for its cost-efficiency

and scalability compared to metal-catalyzed carbonylation routes.[1]
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Property Specification

Target Molecule Ethyl 2-chloro-5-formylbenzoate

CAS Number 1008772-26-4

Molecular Formula C₁₀H₉ClO₃

Molecular Weight 212.63 g/mol

Appearance Off-white low-melting solid or viscous oil

Primary Hazard Alkylating agent (intermediate), lachrymator

Retrosynthetic Strategy & Pathway Selection[1]
To ensure process reliability, we evaluated three potential routes. The Benzylic Oxidation route

(Route A) was selected as the primary process method due to raw material availability and

avoidance of cryogenic conditions.

Pathway Analysis[1]
Route A (Selected): Radical bromination of Ethyl 2-chloro-5-methylbenzoate followed by

hydrolysis.[1]

Pros: Cheap reagents (NBS), high conversion.

Cons: Exothermic control required; removal of succinimide byproduct.

Route B (Alternative): Esterification of 2-chloro-5-formylbenzoic acid.[1]

Pros: Single step.

Cons: The starting acid is often expensive or requires the same oxidation chemistry to

manufacture.

Route C: Formylation of Ethyl 2-chlorobenzoate via lithiation.[1]

Pros: Direct C-H functionalization.
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Cons: Requires -78°C, pyrophoric reagents (n-BuLi), difficult to scale >1kg.[1]

Reaction Scheme Visualization

Figure 1: Two-step synthesis via radical bromination and hydrolysis.
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[1][2][4][5]
Detailed Experimental Protocol
Step 1: Wohl-Ziegler Bromination
Objective: Convert the C5-methyl group to a bromomethyl (or gem-dibromomethyl) species.[1]

Critical Process Parameter (CPP): Control of NBS accumulation to prevent thermal runaway

[1].

Materials
Substrate: Ethyl 2-chloro-5-methylbenzoate (1.0 equiv)

Reagent: N-Bromosuccinimide (NBS) (1.1 - 2.2 equiv, depending on target intermediate)[1]

Initiator: AIBN (Azobisisobutyronitrile) (0.05 equiv)

Solvent: Chlorobenzene (Preferred for scale due to higher flash point than Acetonitrile) or

1,2-Dichloroethane.[1]

Procedure
Setup: Equip a jacketed glass reactor with a mechanical stirrer, reflux condenser, nitrogen

inlet, and internal temperature probe.

Charging: Charge Ethyl 2-chloro-5-methylbenzoate and Chlorobenzene (5 vol). Stir to

dissolve.
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Initiation: Add AIBN (0.05 equiv). Heat the mixture to 80°C.

Reagent Addition (Safety Critical):

Do not add NBS all at once. Large-scale induction periods can lead to sudden exotherms.

[1]

Add NBS portion-wise over 1–2 hours.

Self-Validation: Monitor the color. The reaction mixture should turn orange-red upon NBS

addition and fade to pale yellow as bromine is consumed.[1] If the color remains dark

red/brown, stop addition—the radical chain has not initiated.

Reaction: Stir at 85°C for 4–6 hours. Monitor by HPLC for the disappearance of starting

material (<2%).

Workup:

Cool to 20°C.

Filter off the precipitated succinimide byproduct (solid waste).

Wash the filtrate with water (2 x 3 vol) to remove residual succinimide.

Concentrate the organic layer under reduced pressure to obtain the crude bromo-

intermediate.[1]

Step 2: Hydrolysis / Oxidation
Objective: Convert the bromide intermediate to the aldehyde. Method Selection:

If Monobromide is dominant: Use Kornblum Oxidation (DMSO/NaHCO3).

If Dibromide is dominant: Use Hydrolysis (AgNO3/H2O or CaCO3/H2O).

Recommendation: Drive Step 1 to the gem-dibromide (using 2.2 equiv NBS) for easier

hydrolysis to aldehyde without over-oxidation to acid.[1]
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Procedure (Gem-Dibromide Hydrolysis)
Solubilization: Dissolve the crude gem-dibromide in Acetone/Water (4:1 ratio, 10 vol).

Hydrolysis: Add Calcium Carbonate (CaCO3, 2.5 equiv) or Silver Nitrate (AgNO3, 2.2 equiv -

Lab scale only due to cost).

Reflux: Heat to reflux (approx. 60°C) for 4 hours.

Monitoring: TLC/HPLC should show conversion of the non-polar bromide to the more polar

aldehyde.

Isolation:

Filter inorganic salts.

Evaporate acetone.

Extract aqueous residue with Ethyl Acetate.

Wash with brine, dry over MgSO4, and concentrate.

Purification & Quality Control
For pharmaceutical intermediates, purity >98% is typically required.

Purification Protocol
The crude product often contains trace acid (over-oxidation) or unreacted bromide.

Bisulfite Adduct Formation (Highly Recommended for Scale-Up):

Dissolve crude oil in EtOAc.

Shake with saturated aqueous Sodium Bisulfite (NaHSO3). The aldehyde forms a water-

soluble adduct and moves to the aqueous layer.[1] Impurities stay in the organic layer.

Separate layers. Wash the aqueous layer with EtOAc.
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Release: Treat the aqueous layer with Sodium Carbonate (Na2CO3) or dilute H2SO4 to

regenerate the aldehyde. Extract with pure EtOAc.

Crystallization: If solid, recrystallize from Heptane/EtOAc (9:1).

Analytical Specifications
Test Method Acceptance Criteria

Identity 1H-NMR (CDCl3)

Aldehyde (-CHO): Singlet at

~10.0 ppm.Ethyl Group:

Quartet ~4.4 ppm, Triplet ~1.4

ppm.Aromatic: 3 protons

(pattern consistent with 1,2,5-

substitution).[1][2]

Purity HPLC (UV 254nm) > 98.0% Area

Residual Solvent GC-HS < 5000 ppm (Class 3 solvents)

Process Safety & Hazards (E-E-A-T)
Thermal Hazards of NBS
N-Bromosuccinimide reactions are prone to induction periods.[1] If the radical chain does not

start immediately, NBS accumulates. Once initiated, the reaction can become violently

exothermic.

Control: Always verify initiation (color change/exotherm onset) before adding the bulk of

NBS.

Continuous Flow: For scales >1kg, consider using a continuous flow photoreactor to

minimize the active reacting volume [2].

Chemical Handling[1]
Alkyl Bromides: The intermediates are potent alkylating agents and lachrymators. Handle in

a fume hood with proper PPE (gloves, goggles).
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Waste: Succinimide is water-soluble but should be treated as chemical waste.[1] Silver salts

(if used) require specific heavy metal disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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